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Compound of Interest

Compound Name: Methyl vanillate glucoside

Cat. No.: B12372421 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide to the formulation of Methyl vanillate
glucoside for in vivo research applications. The following protocols and data are intended to

facilitate the exploration of its therapeutic potential.

Compound Information
Methyl vanillate glucoside is a secondary metabolite that can be isolated from Lycium

schweinfurthii.[1] It is the glucoside form of methyl vanillate. While research on the specific

biological activities of the glucoside is emerging, the aglycone, methyl vanillate, has been

shown to possess noteworthy biological effects.
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Property Value Reference

CAS Number 72500-11-9 [2][3]

Molecular Formula C15H20O9 [1][2]

Molecular Weight 344.316 g/mol [3]

Appearance Powder [2][3]

Water Solubility
Slightly soluble (8.6 g/L at

25°C)
[2]

Purity
95% - 99% (Commercially

available)
[3]

Storage

Store powder at -20°C for up

to 3 years. Store in solvent at

-80°C for up to 1 year.

[4]

Proposed Biological Activity and Signaling Pathway
The biological activity of Methyl vanillate glucoside is not yet fully elucidated. However, its

aglycone, methyl vanillate, has been reported to activate the Wnt/β-catenin signaling pathway,

which is crucial in bone formation.[4] Additionally, methyl vanillate has demonstrated pro-

oxidant effects in breast cancer cell lines, leading to increased reactive oxygen species (ROS)

generation and subsequent apoptosis.[5] It is hypothesized that Methyl vanillate glucoside
may act as a prodrug, releasing methyl vanillate upon enzymatic cleavage of the glucose

moiety in vivo, or it may possess its own intrinsic activity.
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Caption: Hypothesized signaling pathways of methyl vanillate.

Formulation for In Vivo Studies
Due to the low aqueous solubility of many natural compounds, a formulation that enhances

bioavailability is critical for in vivo studies.[6] For hydrophobic or poorly soluble compounds,

vehicles containing a mixture of solvents and surfactants are commonly employed.[7] Based on

a successful formulation for the structurally related aglycone, methyl vanillate, the following

formulation is recommended for Methyl vanillate glucoside.[4]
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Component Percentage Purpose

DMSO 10% Solubilizing agent

PEG300 40% Co-solvent and vehicle

Tween 80 5%
Surfactant to improve solubility

and stability

Saline (0.9% NaCl) 45% Isotonic vehicle

Achievable Concentration Up to 2 mg/mL
Based on the aglycone

formulation[4]

Experimental Protocol: Preparation of Formulation
This protocol details the steps for preparing a 1 mL stock of the Methyl vanillate glucoside
formulation at a concentration of 2 mg/mL. Adjust volumes as needed for your specific

experimental requirements.

Materials and Equipment
Methyl vanillate glucoside powder

Dimethyl sulfoxide (DMSO), cell culture grade

Polyethylene glycol 300 (PEG300)

Tween 80 (Polysorbate 80)

Sterile saline (0.9% NaCl)

Sterile microcentrifuge tubes

Pipettes and sterile tips

Vortex mixer

Sonicator (optional, but recommended)
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Protocol
Weigh the Compound: Accurately weigh 2 mg of Methyl vanillate glucoside powder and

place it in a sterile microcentrifuge tube.

Initial Solubilization: Add 100 µL of DMSO to the tube. Vortex thoroughly until the powder is

completely dissolved. Gentle warming in a water bath (37°C) may aid dissolution.

Addition of Co-solvent and Surfactant: Add 400 µL of PEG300 and 50 µL of Tween 80 to the

DMSO solution. Vortex vigorously for at least 1 minute to ensure a homogenous mixture.

Addition of Saline: Slowly add 450 µL of sterile saline to the mixture in a dropwise manner

while continuously vortexing. This gradual addition is crucial to prevent precipitation of the

compound.

Final Homogenization: Continue to vortex for another 2-3 minutes. If any particulate matter is

visible, sonicate the solution for 5-10 minutes until it becomes clear.

Final Inspection and Use: Visually inspect the final solution for any precipitation. The

formulation should be a clear, homogenous solution. It is recommended to prepare this

formulation fresh on the day of use.

Experimental Workflow for Formulation Preparation
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Workflow for In Vivo Formulation Preparation

Weigh 2 mg of
Methyl Vanillate Glucoside

Add 100 µL DMSO

Vortex until dissolved

Add 400 µL PEG300
and 50 µL Tween 80

Vortex vigorously

Slowly add 450 µL Saline
while vortexing

Final vortexing and sonication
(if necessary)

Clear solution ready for use
(2 mg/mL)
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Caption: Step-by-step workflow for preparing the in vivo formulation.
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Considerations for In Vivo Studies
Dose Range Finding: It is essential to perform a dose-range finding study to determine the

optimal and non-toxic dose of Methyl vanillate glucoside for your specific animal model

and research question.

Route of Administration: The described formulation is suitable for oral gavage (p.o.) and

intraperitoneal (i.p.) injection. The choice of administration route will depend on the

experimental design and the desired pharmacokinetic profile.

Control Group: The vehicle (10% DMSO, 40% PEG300, 5% Tween 80, 45% Saline) without

the active compound should be administered to the control group to account for any effects

of the formulation itself.

Stability: As with many formulations, it is best to prepare it fresh before each experiment to

ensure stability and prevent any potential degradation of the compound.

These application notes are intended to serve as a starting point for in vivo studies of Methyl
vanillate glucoside. Researchers should adapt these protocols to their specific experimental

needs and always adhere to institutional guidelines for animal care and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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